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Compound of Interest

Compound Name:
1-(Bromomethyl)-2-fluoro-4-

nitrobenzene

Cat. No.: B151992 Get Quote

An In-Depth Technical Guide to the Safe Handling of 1-(Bromomethyl)-2-fluoro-4-
nitrobenzene

This guide provides a comprehensive overview of the critical safety data for 1-
(Bromomethyl)-2-fluoro-4-nitrobenzene (CAS No. 454-15-9), a key reagent in synthetic

chemistry. Designed for researchers, scientists, and drug development professionals, this

document moves beyond a simple recitation of safety data sheet (SDS) points to offer a

framework for risk assessment and safe laboratory practice. The protocols and insights herein

are grounded in established chemical safety principles to ensure user protection and

experimental integrity.

Core Hazard Profile
1-(Bromomethyl)-2-fluoro-4-nitrobenzene is a hazardous substance that demands rigorous

safety precautions. Its primary dangers lie in its corrosivity and toxicity upon contact, inhalation,

or ingestion. The Globally Harmonized System (GHS) classification provides a clear and

immediate summary of its risks.
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Hazard Category GHS Classification Hazard Statement Signal Word

Acute Toxicity Acute Tox. 4 (Oral)
H302: Harmful if

swallowed.[1]
Danger[2][3]

Acute Tox. 4 (Dermal)
H312: Harmful in

contact with skin.[1]

Acute Tox. 4

(Inhalation)

H332: Harmful if

inhaled.[1]

Skin Corrosion Skin Corr. 1B

H314: Causes severe

skin burns and eye

damage.[1][3]

Respiratory Irritation STOT SE 3
H335: May cause

respiratory irritation.[1]

The signal word "Danger" combined with the H314 statement indicates that this compound is

not merely an irritant but can cause irreversible tissue damage upon contact.[1][3] This high

level of hazard necessitates the implementation of a stringent safety workflow.

A Proactive Approach to Safety: The Hierarchy of
Controls
Effective laboratory safety is not solely reliant on personal protective equipment (PPE). A more

robust strategy involves the "Hierarchy of Controls," a framework that prioritizes risk mitigation

strategies from most to least effective. This approach is fundamental to designing safe

experimental workflows.
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Risk Mitigation Workflow for 1-(Bromomethyl)-2-fluoro-4-nitrobenzene

Elimination
(Not Feasible)

Substitution
(Use a less hazardous reagent if possible)

Engineering Controls
(Isolate people from the hazard)

Administrative Controls
(Change the way people work)

Personal Protective Equipment (PPE)
(Protect the worker with personal equipment)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b151992?utm_src=pdf-custom-synthesis
https://chemical-label.com/en/ghs/print-clp/454-15-9/2-bromomethyl-1-fluoro-4-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-fluoro-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/1-_Bromomethyl_-4-fluoro-2-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Bromomethyl_-4-fluoro-1-nitrobenzene
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Bromomethyl_-4-fluoro-1-nitrobenzene
https://www.benchchem.com/product/b151992#1-bromomethyl-2-fluoro-4-nitrobenzene-safety-data-sheet-sds-highlights
https://www.benchchem.com/product/b151992#1-bromomethyl-2-fluoro-4-nitrobenzene-safety-data-sheet-sds-highlights
https://www.benchchem.com/product/b151992#1-bromomethyl-2-fluoro-4-nitrobenzene-safety-data-sheet-sds-highlights
https://www.benchchem.com/product/b151992#1-bromomethyl-2-fluoro-4-nitrobenzene-safety-data-sheet-sds-highlights
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151992?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151992?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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